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For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Yellow 199, a monoazo acid dye, is primarily recognized for its application in the textile

industry for dyeing polyamide fibers.[1][2][3] However, its classification as a chemical and

fluorescent stain suggests potential utility within the research and drug development sectors.[4]

This technical guide synthesizes the available information on Acid Yellow 199 and provides a

framework for its potential laboratory applications, particularly in histological staining. While

specific protocols for biological research are not widely published, this document extrapolates

from the general principles of acid dye chemistry and established staining methodologies to

propose a viable starting point for researchers. This guide also outlines the necessary safety

precautions for handling this compound in a laboratory setting.

Introduction to Acid Yellow 199
Acid Yellow 199 is an organic sodium salt with the chemical formula C₁₉H₁₅N₄NaO₆S.[5] As an

acid dye, its staining properties are conferred by its anionic nature, which allows it to form

electrostatic bonds with cationic components in biological specimens, such as proteins. This

characteristic makes it a candidate for use as a counterstain in various histological procedures.
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A summary of the known physicochemical properties of Acid Yellow 199 is presented in Table

1. It is an orange powder that is soluble in water.

Table 1: Physicochemical Properties of Acid Yellow 199

Property Value Reference(s)

Chemical Name

Sodium 4-({4-[(E)-(4-hydroxy-

2-

methylphenyl)diazenyl]phenyl}

amino)-3-

nitrobenzenesulfonate

C.I. Name Acid Yellow 199

CAS Number 70865-20-2

Molecular Formula C₁₉H₁₅N₄NaO₆S

Molecular Weight 450.40 g/mol

Appearance Orange/Yellow Powder

Solubility Soluble in water

Spectral Properties
Detailed spectral data for Acid Yellow 199, including its absorption and emission maxima,

molar extinction coefficient, and fluorescence quantum yield, are not readily available in the

scientific literature. As an azo dye, it is expected to absorb light in the visible region of the

spectrum. For context, a similar compound, Acid Yellow 17, exhibits absorption peaks at 224

nm, 254 nm, and 400 nm. It is crucial for researchers to experimentally determine the spectral

properties of Acid Yellow 199 in the desired solvent system to ascertain its suitability for

fluorescence microscopy and to select appropriate filter sets. The fluorescence quantum yield

of azo dyes can vary significantly and is influenced by molecular structure and environmental

factors.
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Potential Laboratory Applications: Histological
Staining
Based on the principles of acid dye staining, Acid Yellow 199 holds potential as a component

in polychromatic staining techniques, such as in variations of the Masson's trichrome stain. In

these methods, different acid dyes with varying molecular weights and affinities are used

sequentially to differentiate tissue components like cytoplasm, muscle, and collagen.

Principle of Staining
Acid dyes are anionic and bind to cationic (acidophilic) tissue components, which are primarily

proteins. In a typical histological staining workflow, tissues are first fixed to preserve their

structure, then dehydrated, embedded in paraffin, sectioned, and rehydrated before staining.

The pH of the staining solution is a critical factor, as it affects the charge of both the dye and

the tissue proteins, thereby influencing staining intensity.

The general workflow for histological staining is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Laboratory Applications of Acid Yellow
199: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151290#what-is-acid-yellow-199-used-for-in-
laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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